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Compound of Interest

Compound Name: 3-Phenoxyphenethylamine

Cat. No.: B056769

Disclaimer: Despite a comprehensive search of scientific literature and patent databases, no
specific biological activity, mechanism of action, or detailed experimental data has been found
for the compound 2-(3-phenoxyphenyl)ethylamine (CAS 118468-17-0). The following
information is based on the general properties of the phenethylamine chemical class and
should not be considered specific to this particular compound. All data presented for related
compounds is for illustrative purposes only.

Executive Summary

2-(3-Phenoxyphenyl)ethylamine is a chemical compound belonging to the phenethylamine
class. While its specific biological functions remain uncharacterized in publicly available
research, the phenethylamine scaffold is a well-established pharmacophore present in a wide
array of neuroactive and psychoactive substances. This guide provides the known
physicochemical properties of 2-(3-phenoxyphenyl)ethylamine and offers a broader context by
examining the general biological activities and mechanisms of the phenethylamine class of
molecules. Due to the absence of specific research, this document cannot provide in-depth
experimental protocols or signaling pathway diagrams for the target compound.

Physicochemical Properties of 2-(3-
Phenoxyphenyl)ethylamine

The fundamental properties of 2-(3-phenoxyphenyl)ethylamine have been collated from various
chemical supplier databases.
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Property Value Reference
CAS Number 118468-17-0 N/A
Molecular Formula C14H1sNO [1]
Molecular Weight 213.28 g/mol [1]

IUPAC Name 2-(:?-phenoxyphenyl)ethan-1- N/A

amine

Synonyms 3-Phenoxyphenethylamine N/A

Boiling Point 142 °C at 5 mmHg N/A
Density 1.08 g/cm3 N/A

The Phenethylamine Class: A General Overview of
Biological Activity

The 2-phenethylamine structure is the backbone for a vast number of biologically active
molecules, including endogenous neurotransmitters, hormones, and synthetic drugs. The
biological effects of phenethylamine derivatives are highly dependent on the substitutions on
the phenyl ring, the ethylamine side chain, and the terminal amine.

Key Biological Targets:

e Monoamine Transporters: Many phenethylamines are known to interact with the transporters
for dopamine (DAT), norepinephrine (NET), and serotonin (SERT). They can act as
substrates, inhibitors, or reversing agents (releasers) for these transporters.

o G-Protein Coupled Receptors (GPCRs): This class of compounds frequently exhibits affinity
for various GPCRs, including:

o Adrenergic Receptors (a and 3): Modulation of these receptors can lead to cardiovascular
effects (changes in blood pressure and heart rate) and other physiological responses.

o Dopamine Receptors (D1-Ds): Interaction with dopamine receptors is central to the effects
of many stimulants and antipsychotic drugs.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1976813/
https://pubmed.ncbi.nlm.nih.gov/1976813/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Serotonin (5-HT) Receptors: The diverse subtypes of serotonin receptors are targets for
antidepressants, anxiolytics, and psychedelic compounds.

o Trace Amine-Associated Receptors (TAARS): Phenethylamine is an endogenous ligand for
TAARL1, a receptor involved in modulating monoaminergic neurotransmission.

Potential (but Unverified) Areas of Research for 2-(3-
Phenoxyphenyl)ethylamine

Given its core structure, 2-(3-phenoxyphenyl)ethylamine could theoretically be investigated for
activities similar to other phenethylamine derivatives. These are speculative avenues for
research and are not based on any existing data for this specific compound.

¢ Neurotransmitter Reuptake Inhibition: The phenethylamine backbone is common in
compounds that inhibit the reuptake of norepinephrine and serotonin. For instance, a novel
class of 3-(phenoxy-phenyl-methyl)-pyrrolidines has been identified as potent and balanced
norepinephrine and serotonin reuptake inhibitors.[2]

» Receptor Binding Affinity: Studies on related phenethylamine derivatives have evaluated
their binding affinities for various receptors. For example, certain 2-phenyl-2-(1-
hydroxycycloalkyl)ethylamine derivatives have been examined for their ability to inhibit
norepinephrine and serotonin uptake.[3]

Synthesis and Experimental Protocols: A General
Perspective

While no specific synthesis or experimental protocols for 2-(3-phenoxyphenyl)ethylamine have
been found in the literature, general methods for the synthesis of phenethylamines are well-
established. A common synthetic route involves the reduction of a corresponding substituted
phenylacetonitrile or the reductive amination of a substituted phenylacetaldehyde.

lllustrative Experimental Workflow for Characterizing a Novel Phenethylamine:

The following diagram illustrates a general workflow that could be applied to characterize the
biological activity of a novel phenethylamine like 2-(3-phenoxyphenyl)ethylamine. This is a
hypothetical workflow and has not been applied to the target compound.
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General workflow for characterizing a novel phenethylamine.

Conclusion

The compound 2-(3-phenoxyphenyl)ethylamine (CAS 118468-17-0) remains a largely
uncharacterized molecule within the scientific literature. While its physicochemical properties
are known, its biological activities, mechanism of action, and potential therapeutic applications
are yet to be determined. The broader family of phenethylamines exhibits a wide range of
pharmacological effects, primarily centered on the modulation of monoaminergic systems in the
central nervous system. Any future research on 2-(3-phenoxyphenyl)ethylamine would need to
begin with fundamental in vitro screening to determine its primary biological targets, followed by
more extensive in vivo studies to understand its physiological effects. Researchers are
encouraged to view this compound as a novel chemical entity with unexplored potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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